2-benzyl 5-methyl 6-iodo-1,3-dihydro-2H-isoindole-2,5-dicarboxylate

• Molecular Formula: C18H16INO4
• Molecular Weight: 437.2 g/mol
• IUPAC Name: 2-O-benzyl 5-O-methyl 6-iodo-1,3-dihydroisoindole-2,5-dicarboxylate
• InChI: InChI=1S/C18H16INO4/c1-23-17(21)15-7-13-9-20(10-14(13)8-16(15)19)18(22)24-11-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3
• InChI Key: HJYDQPPZKBGSMA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C2CN(CC2=C1)C(=O)OCC3=CC=CC=C3)I

Description

2-benzyl 5-methyl 6-iodo-1,3-dihydro-2H-isoindole-2,5-dicarboxylate is a useful research compound. Its molecular formula is C18H16INO4 and its molecular weight is 437.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-benzyl 5-methyl 6-iodo-1,3-dihydro-2H-isoindole-2,5-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-benzyl 5-methyl 6-iodo-1,3-dihydro-2H-isoindole-2,5-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-benzyl 5-methyl 6-amino-1,3-dihydro-2H-isoindole-2,5-dicarboxylate (149 mg, 0.456 mmol) in CHCl3 (5 mL) was added t-butyl nitrite (108 uL, 0.912 mmol). The mixture was stirred for 20 min. I2 (34.7 mg, 1.37 mmol) was added and the resulting mixture was stirred at room temperature for 15 min. The mixture was then heated at 80° C. overnight. The reaction was quenched with sat. aq. NaHSO3 and extracted with CH2Cl2 (3×). The combined organic layers were washed with brine, dried (Na2SO4), filtered and concentrated in vacuo. The residue was purified by flash chromatography on silica gel to provide 2-benzyl 5-methyl 6-iodo-1,3-dihydro-2H-isoindole-2,5-dicarboxylate. LCMS calc.=438.0; found=437.8 (M+H)+. 1H NMR (500 MHz, CDCl3): δ 7.94-7.88 (2 s, 1H); 7.77-7.71 (2 s, 1H); 7.44-7.32 (m, 5H); 5.25 (s, 2-H); 4.76 (t, J=11.6 Hz, 4H); 3.98-3.94 (2 s, 3H).